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XAV939 Solubility & Stock Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Xav-939

CAS No.: 284028-89-3

Cat. No.: S548516

The table below summarizes the fundamental data for preparing a XAV939 stock solution in DMSO.

Parameter Specification Source | Context

Molecular Weight 312.31 g/mol [1] [2] [3]

Solubility in DMSO ~6 - 30 mg/mL (~20 - 96 Varies by supplier and batch [1] [2]
mM)

Common Stock 10 mM Frequently used in protocols [4] [3] [5]

Concentration

Recommended Solvent Fresh, anhydrous DMSO Moisture-absorbing DMSO reduces
solubility [2]
Solubility in Water/Ethanol Insoluble [2]

Key Consideration: The solubility can vary between batches and suppliers. It is crucial to consult the

Certificate of Analysis (CoA) provided with your specific batch for the most accurate solubility information

[1].

Experimental Protocols & Working Concentrations
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The following table outlines how XAV939 is used in various experimental contexts, which can guide your

own assay development.

Cell Line / XAV939 Incubation o
. . Key Effect | Outcome Citation
Assay Type Concentration Time
HEK293T 10 - 50 uM 24 hours Inhibition of Wnt3A signaling and [3-
(Function) catenin mediated transcription [2].
SwW480 1-10 M 16 - 24 Stabilization of Axin; decreased [3-
(Function) hours catenin abundance [2] [4].
DLD1 20 uM 10 days Inhibition of TCF-dependent
(Cytotoxic) transcription and cell growth [2].
LNCaP/PC-3 5uM During co- Inhibited (-catenin nuclear
(Co-culture) culture translocation; enhanced cancer cell
elimination by lymphocytes [5].
HSC-3 Varies (IC50) 72 hours Growth inhibition (IC50 = 12.3 uM in
(Viability) A549 cells, provided as a reference)
(2] [3].
HUVEC | 10 puM (in NPs) 24 hours Suppression of pro-inflammatory
Corneal genes (IL-1[B, IL-6, IL-17a) [6].
Wound

Troubleshooting Common Issues

Problem: Precipitation in Stock Solution or Working Dilution

e Cause 1: The DMSO is old or has absorbed moisture.
o Solution: Always use fresh, anhydrous DMSO. Aliguot the DMSO to minimize water absorption
from repeated opening [2].
e Cause 2: The stock concentration is too high for the solubility of that specific batch.
o Solution: Refer to the CoA for the maximum solubility. Gently warm the vial to 55°C and
sonicate to re-dissolve the compound [2] [4].
e Cause 3: Rapid addition to aqueous buffer causing sudden solvent shift.
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o Solution: When making working dilutions, add the DMSO stock slowly to the medium while
vortexing to ensure it mixes evenly.

Problem: Lack of Expected Biological Effect

e Cause 1: The final DMSO concentration in the cell culture is too high and is itself cytotoxic (typically
>0.5%).

o Solution: Ensure your stock concentration is high enough (e.g., 10-50 mM) so that the volume
added to the culture media is minimal. Always include a vehicle control (DMSO at the same
final concentration) in your experiments.

e Cause 2: The inhibitor is unstable or has degraded.

o Solution: Store the stock solution properly at -20°C or -80°C. Avoid repeated freeze-thaw

cycles by creating single-use aliquots [4].

Experimental Workflow

For a clear visual guide, the following diagram outlines the typical workflow for preparing and using

XAV939 in cell-based assays.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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